Cas no 1036444-86-6 (4-(3,5-Dimethyl-piperidine-1-sulfonylmethyl)-phenylamine)

• Product Name: 4-(3,5-Dimethyl-piperidine-1-sulfonylmethyl)-phenylamine
• CAS No: 1036444-86-6
• MF: C₁₄H₂₂N₂O₂S
• MW: 282.401682376862
• CID: 5205392
• Update Time: 2026-03-06

4-(3,5-Dimethyl-piperidine-1-sulfonylmethyl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Dimethyl-piperidine-1-sulfonylmethyl)-phenylamine

• Inchi： 1S/C14H22N2O2S/c1-11-7-12(2)9-16(8-11)19(17,18)10-13-3-5-14(15)6-4-13/h3-6,11-12H,7-10,15H2,1-2H3
• InChI Key： NRWSPBARUKVJQD-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(CS(N2CC(C)CC(C)C2)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-(3,5-Dimethyl-piperidine-1-sulfonylmethyl)-phenylamine

Comprehensive Overview of 4-(3,5-Dimethyl-piperidine-1-sulfonylmethyl)-phenylamine (CAS No. 1036444-86-6)

4-(3,5-Dimethyl-piperidine-1-sulfonylmethyl)-phenylamine, with the CAS number 1036444-86-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a phenylamine core with a 3,5-dimethyl-piperidine sulfonylmethyl moiety, making it a valuable intermediate in drug discovery and material science. Researchers are increasingly exploring its potential applications due to its structural versatility and reactivity.

In recent years, the demand for sulfonamide derivatives like 4-(3,5-Dimethyl-piperidine-1-sulfonylmethyl)-phenylamine has surged, driven by their role in developing novel therapeutics. The compound’s piperidine ring and sulfonyl group contribute to its ability to interact with biological targets, particularly in central nervous system (CNS) disorders and anti-inflammatory pathways. This aligns with current trends in precision medicine, where tailored molecular designs are critical for addressing unmet medical needs.

From a synthetic chemistry perspective, CAS 1036444-86-6 exemplifies the growing interest in heterocyclic compounds and their functionalization. The incorporation of a dimethyl-piperidine scaffold enhances the compound’s stability and bioavailability, key factors in pharmacokinetic optimization. Laboratories worldwide are investigating its use in high-throughput screening (HTS) assays, leveraging its modular structure for library diversification.

The compound’s nomenclature, 4-(3,5-Dimethyl-piperidine-1-sulfonylmethyl)-phenylamine, reflects its IUPAC naming conventions, emphasizing the sulfonylmethyl linker and aromatic amine functionality. Such detailed naming is crucial for accurate database indexing and patent filings, ensuring compliance with regulatory standards. As AI-driven drug discovery gains traction, precise chemical identifiers like CAS 1036444-86-6 facilitate machine learning model training for virtual screening.

Environmental and sustainability considerations also play a role in the compound’s research trajectory. Innovations in green chemistry aim to optimize its synthesis, minimizing waste and energy consumption. This resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Researchers are exploring catalytic methods and solvent-free reactions to produce 4-(3,5-Dimethyl-piperidine-1-sulfonylmethyl)-phenylamine more efficiently.

In analytical chemistry, advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are employed to characterize CAS 1036444-86-6, ensuring purity and structural integrity. These methods are vital for quality control in industrial-scale production, where batch consistency is paramount. The compound’s spectral data is often shared in open-access repositories, fostering collaboration across academic and commercial sectors.

Looking ahead, 4-(3,5-Dimethyl-piperidine-1-sulfonylmethyl)-phenylamine is poised to remain a focal point in interdisciplinary research. Its adaptability to structure-activity relationship (SAR) studies and compatibility with modern bioconjugation techniques underscore its relevance. As the scientific community prioritizes drug repurposing and polypharmacology, this compound’s multifunctional design offers a promising scaffold for innovation.